Cas no 2094698-22-1 (Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate)

• Product Name: Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate
• CAS No: 2094698-22-1
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5926731
• PubChem ID: 122153591
• Update Time: 2025-06-09

Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6679421
• AKOS033884773
• Z2379494903
• benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate
• 2094698-22-1
• Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate

• Inchi： 1S/C17H21N3O4/c18-10-15(11-21)19-16(22)14-6-8-20(9-7-14)17(23)24-12-13-4-2-1-3-5-13/h1-5,14-15,21H,6-9,11-12H2,(H,19,22)
• InChI Key： HVYLZUZJXKHEMI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(=O)OCC2C=CC=CC=2)CC1)NC(C#N)CO

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate (CAS No. 2094698-22-1)

Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate (CAS No. 2094698-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and cyano and hydroxyethyl functional groups, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a carbamate derivative, which often exhibits enhanced bioavailability and metabolic stability.

The molecular structure of Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate features a benzyl group attached to a piperidine-1-carboxylate moiety, further modified by a cyano-2-hydroxyethyl substituent. This configuration makes it a versatile intermediate in synthesizing more complex molecules, particularly those targeting neurological and inflammatory pathways. Recent studies highlight its potential in modulating enzyme inhibitors and receptor agonists, aligning with the growing demand for precision medicine.

In the context of current trends, Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate is often discussed alongside small molecule therapeutics and structure-activity relationship (SAR) studies. These topics are highly searched in academic and industrial circles, reflecting the compound's relevance in modern pharmacology. Its carbamoyl linkage also positions it as a candidate for prodrug development, a hot topic in drug delivery optimization.

From a synthetic chemistry perspective, the compound's CAS No. 2094698-22-1 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories frequently inquire about its solubility, stability, and reaction conditions, underscoring its utility in multi-step organic syntheses. The cyano group, in particular, is a focal point for nucleophilic addition reactions, enabling diverse derivatization strategies.

Environmental and regulatory considerations are also paramount when working with Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate. While not classified as hazardous, proper handling protocols are emphasized to ensure safety during scale-up processes. The compound's biodegradability and ecotoxicity profiles are under investigation, aligning with the pharmaceutical industry's push toward greener chemistry.

In summary, Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate (CAS No. 2094698-22-1) represents a promising scaffold in medicinal chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers tackling challenges in drug design, molecular targeting, and therapeutic innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.